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Compound of Interest

Compound Name: Nonyl Acetate

Cat. No.: B093767 Get Quote

An In-depth Technical Guide to the Physical Properties of Nonyl Acetate for Research

Applications

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physical properties of chemical compounds is paramount for predictable and

reproducible results. This guide provides a detailed overview of the core physical properties of

nonyl acetate, complete with experimental protocols for their determination and a visualization

of a key synthetic pathway.

Core Physical and Chemical Properties
Nonyl acetate is the ester formed from nonan-1-ol and acetic acid. It is a colorless liquid with a

characteristic fruity, floral odor.[1][2][3] It is primarily used in the flavor and fragrance industries.

[4][5]

Table 1: Chemical Identifiers for Nonyl Acetate
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Identifier Value

IUPAC Name nonyl acetate

Synonyms
Acetic acid, nonyl ester; n-Nonyl acetate;

Pelargonyl acetate

CAS Number 143-13-5[1]

Molecular Formula C₁₁H₂₂O₂[1]

Molecular Weight 186.29 g/mol [1]

SMILES CCCCCCCCCOC(=O)C[1]

InChI
InChI=1S/C11H22O2/c1-3-4-5-6-7-8-9-10-13-

11(2)12/h3-10H2,1-2H3[1]

Table 2: Quantitative Physical Properties of Nonyl Acetate

Property Value

Boiling Point 212 °C at 760 mmHg[6][7][8]

Melting Point -26 °C[1][6]

Density 0.864 g/mL at 25 °C[6][8]

Refractive Index (n20/D) 1.424[6][8]

Vapor Pressure 0.197 mmHg at 25 °C (estimated)[7]

Flash Point > 100 °C (> 212 °F)[7]

Water Solubility Insoluble[1][6]

Solubility in Organic Solvents Soluble in alcohol and ether[1][9]

Experimental Protocols
The following are detailed methodologies for the determination of key physical properties of

liquid organic compounds like nonyl acetate.
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Boiling Point Determination (Capillary Method)
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[10]

Methodology:

A small amount of nonyl acetate is placed in a small test tube or fusion tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

The test tube is attached to a thermometer, ensuring the bulb of the thermometer is level

with the sample.

The assembly is heated slowly and uniformly in a heating bath (e.g., a Thiele tube or an

aluminum block).[2][7]

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

The heat source is removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

[2][11]

Melting Point Determination (Capillary Method)
For substances that are solid at or near room temperature, the melting point is a crucial

indicator of purity.[12] Since nonyl acetate is a liquid at room temperature, this protocol is for

general guidance.

Methodology:

A small amount of the finely powdered solid sample is packed into a capillary tube sealed at

one end.

The capillary tube is attached to a thermometer.
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The assembly is placed in a heating bath (e.g., Thiele tube or a melting point apparatus).[13]

[14]

The sample is heated slowly and evenly.

The melting point range is recorded from the temperature at which the first drop of liquid

appears to the temperature at which the entire sample is liquid.[15]

Density Determination (Volumetric Method)
Density is the mass per unit volume of a substance.

Methodology:

An empty, clean, and dry graduated cylinder is weighed on an analytical balance.

A known volume of nonyl acetate (e.g., 10 mL) is carefully added to the graduated cylinder.

The graduated cylinder containing the liquid is reweighed.

The density is calculated by dividing the mass of the liquid (final mass - initial mass) by the

volume of the liquid.[16][17][18]

Refractive Index Determination (Abbe Refractometer)
The refractive index measures how light bends as it passes through a substance and is a

fundamental physical property for characterizing liquids.[9]

Methodology (ASTM D1218):

The refractometer is calibrated using a standard liquid with a known refractive index.

The prism surfaces of the Abbe refractometer are cleaned and dried.

A few drops of nonyl acetate are placed on the lower prism.

The prisms are closed and locked.
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The instrument is adjusted to bring the dividing line between the light and dark fields into

sharp focus on the crosshairs of the eyepiece.

The refractive index is read from the instrument's scale. The temperature should be

controlled and recorded as the refractive index is temperature-dependent.[19][20][21]

Flash Point Determination (Pensky-Martens Closed Cup
Tester)
The flash point is the lowest temperature at which a liquid can form an ignitable mixture in air

near its surface.[8]

Methodology (ASTM D93):

A brass test cup is filled with the nonyl acetate sample to a specified level.

The cup is heated at a slow, constant rate while the sample is stirred.[6][8]

An ignition source (a small flame) is periodically directed into the test cup.[22]

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors above the liquid to ignite momentarily.[23]

Synthesis and Purification Workflow
Nonyl acetate is typically synthesized by the direct esterification of n-nonyl alcohol with acetic

acid, often in the presence of an acid catalyst.[4][5]
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Caption: Synthesis and purification workflow for nonyl acetate.
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This guide provides foundational knowledge on the physical properties of nonyl acetate and

the methodologies to verify them, serving as a valuable resource for researchers in various

scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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